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Compound of Interest

Compound Name: 2-Bromo-4-chloro-1-nitrobenzene

Cat. No.: B1277871 Get Quote

Proper disposal of 2-Bromo-4-chloro-1-nitrobenzene is critical for laboratory safety and

environmental protection. This substance is a halogenated nitroaromatic compound and must

be treated as hazardous waste. Adherence to established protocols is essential to mitigate

risks to personnel and the environment.

Hazard Profile and Safety Summary
Based on data for structurally similar halogenated nitrobenzenes, 2-Bromo-4-chloro-1-
nitrobenzene should be handled as a hazardous substance. The primary hazards associated

with this class of compounds are summarized below.
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Hazard Classification Description of Risk
Primary Precautionary
Statement

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[1][2]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[1]

Skin Corrosion/Irritation Causes skin irritation.[1][2][3]

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[2]

Eye Damage/Irritation
Causes serious eye irritation.

[1][2][3]

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Respiratory Irritation
May cause respiratory tract

irritation.[1][2][3]

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[2]

Personal Protective Equipment (PPE)
When handling 2-Bromo-4-chloro-1-nitrobenzene for disposal, the following personal

protective equipment is mandatory:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Use impervious gloves (e.g., nitrile rubber) and protective clothing to prevent

skin contact.[1] Contaminated gloves should be disposed of as hazardous waste.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[1] Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[1][5]

Spill and Contamination Cleanup
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In the event of a spill, follow these procedures:

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.[6]

Containment: Prevent the spill from entering drains or water courses.[6] Cover drains if

necessary.

Cleanup: For solid spills, carefully sweep or scoop the material to avoid creating dust.[1][2]

Collect the material and place it into a suitable, labeled, and closed container for disposal.[2]

[6]

Decontamination: Clean the affected area thoroughly. Dispose of all contaminated materials

(e.g., paper towels, absorbent pads) as hazardous waste.

Step-by-Step Disposal Protocol
Disposal of 2-Bromo-4-chloro-1-nitrobenzene must comply with all local, state, and federal

regulations. Never dispose of this chemical down the drain or in regular trash.[7][8]

Waste Segregation: This chemical must be segregated as halogenated organic waste.[9][10]

Do not mix it with non-halogenated solvents, acids, bases, or other incompatible waste

streams.[10]

Containerization:

Collect waste in its original container or a designated, compatible, and clearly labeled

hazardous waste container.[11] The container must be kept tightly closed and in good

condition.[5][11]

Label the container with "Hazardous Waste," the full chemical name "2-Bromo-4-chloro-
1-nitrobenzene," and any associated hazard warnings.[8]

Do not fill waste containers beyond 90% of their capacity to allow for expansion.[11]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[4][5] This storage area should be a designated satellite accumulation

area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.echemi.com/sds/2-bromo-1-isopropyl-4-nitrobenzene-pd180727112664.html
https://www.echemi.com/sds/2-bromo-1-isopropyl-4-nitrobenzene-pd180727112664.html
https://cdnisotopes.com/media/catalog/product/d/-/d-5023.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07573~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:30:07~~1-Bromo-2-chloro-4-nitrobenzene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL07573~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2018:30:07~~1-Bromo-2-chloro-4-nitrobenzene~~
https://www.echemi.com/sds/2-bromo-1-isopropyl-4-nitrobenzene-pd180727112664.html
https://www.benchchem.com/product/b1277871?utm_src=pdf-body
https://www.oxfordlabchem.com/msds/PARA%20CHLORO%20NITRO%20BENZENE.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_5_Bromo_1_chloro_2_methyl_3_nitrobenzene.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC109630010&countryCode=US&language=en
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b1277871?utm_src=pdf-body
https://www.benchchem.com/product/b1277871?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_5_Bromo_1_chloro_2_methyl_3_nitrobenzene.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://dl.novachem.com.au/sds/assets/novachem.sds.078591.pdf
https://www.fishersci.com/store/msds?partNumber=AC109630010&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Final Disposal: Arrange for the disposal of the waste through a licensed professional waste

disposal company.[1][7] The recommended method of destruction is typically high-

temperature incineration in a chemical incinerator equipped with an afterburner and scrubber

to neutralize hazardous combustion byproducts like nitrogen oxides and hydrogen halides.[1]

[5][7]

Disposal Workflow Diagram
The following diagram outlines the logical steps and decision points for the proper disposal of

2-Bromo-4-chloro-1-nitrobenzene.
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Preparation & Collection

Interim Storage

Final Disposal

Identify Waste:
2-Bromo-4-chloro-1-nitrobenzene
(Solid or Contaminated Material)

Wear Appropriate PPE:
Gloves, Goggles, Lab Coat

Segregate as Halogenated
Organic Waste

Select Labeled, Compatible
Waste Container

Transfer Waste to Container
(Avoid Dust/Spills)

Securely Seal Container
(Do not exceed 90% capacity)

Store in Designated
Satellite Accumulation Area

Check for Leaks or
Improper Labeling

Contact Licensed Hazardous
Waste Disposal Service

Arrange for Pickup and
Provide Waste Manifest

Final Disposal Method:
Chemical Incineration

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromo-4-chloro-1-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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